Cas no 1540419-78-0 ((3-chlorophenyl)(2-isopropoxyphenyl)methanamine)

• Product Name: (3-chlorophenyl)(2-isopropoxyphenyl)methanamine
• CAS No: 1540419-78-0
• MF: C₁₆H₁₈ClNO
• MW: 275.773223400116
• CID: 4604839
• PubChem ID: 80423761
• Update Time: 2025-05-24

(3-chlorophenyl)(2-isopropoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)[2-(propan-2-yloxy)phenyl]methanamine
• Benzenemethanamine, 3-chloro-α-[2-(1-methylethoxy)phenyl]-
• 1540419-78-0
• AKOS018987069
• EN300-6478041
• (3-chlorophenyl)(2-isopropoxyphenyl)methanamine
• Z1404682453
• starbld0038233
• (3-chlorophenyl)-(2-propan-2-yloxyphenyl)methanamine

• Inchi： 1S/C16H18ClNO/c1-11(2)19-15-9-4-3-8-14(15)16(18)12-6-5-7-13(17)10-12/h3-11,16H,18H2,1-2H3
• InChI Key： BVWRAGSIHYVXJM-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=CC=C2OC(C)C)N)=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 275.1076919g/mol
• Monoisotopic Mass: 275.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 396.2±37.0 °C(Predicted)
• pka: 8.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3-chlorophenyl)(2-isopropoxyphenyl)methanamine

Introduction to (3-chlorophenyl)(2-isopropoxyphenyl)methanamine (CAS No. 1540419-78-0)

The compound (3-chlorophenyl)(2-isopropoxyphenyl)methanamine, identified by the CAS registry number 1540419-78-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic amines, characterized by the presence of an amine group (-NH2) attached to an aromatic ring system. The molecule's structure comprises two distinct aromatic rings: a 3-chlorophenyl group and a 2-isopropoxyphenyl group, both connected via a methylene bridge (-CH2-). This unique structure endows the compound with distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as Suzuki-Miyaura coupling and Stille coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for large-scale production. The incorporation of chlorine and isopropoxy groups into the aromatic rings introduces electronic and steric effects that significantly influence the compound's reactivity and selectivity in various chemical transformations.

One of the most promising applications of (3-chlorophenyl)(2-isopropoxyphenyl)methanamine lies in its potential as an intermediate in drug discovery processes. The compound's ability to act as a versatile building block allows chemists to explore its role in constructing bioactive molecules with therapeutic potential. For instance, studies have demonstrated its utility in synthesizing ligands for G-protein coupled receptors (GPCRs), which are critical targets for numerous pharmaceutical agents.

In addition to its pharmaceutical applications, this compound has shown promise in materials science, particularly in the development of advanced polymers and coatings. The unique combination of electron-withdrawing chlorine atoms and electron-donating isopropoxy groups imparts exceptional stability and reactivity to the molecule, making it suitable for use in high-performance materials under challenging environmental conditions.

Recent research has also highlighted the importance of understanding the environmental fate and toxicity of (3-chlorophenyl)(2-isopropoxyphenyl)methanamine. Studies conducted under simulated environmental conditions reveal that the compound undergoes rapid degradation under UV light, minimizing its persistence in aquatic ecosystems. This finding is particularly relevant for industries engaged in green chemistry practices, as it underscores the compound's compatibility with sustainable chemical processes.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of aryl halides followed by nucleophilic substitution or coupling reactions to introduce the amine functionality. The choice of solvent, catalysts, and reaction conditions plays a pivotal role in determining the efficiency and selectivity of these reactions. For example, palladium-catalyzed cross-coupling reactions have emerged as a preferred method due to their high yield and compatibility with sensitive functional groups.

Another area of active research revolves around the stereochemical properties of (3-chlorophenyl)(2-isopropoxyphenyl)methanamine. The molecule's chiral centers present opportunities for enantioselective synthesis, which is crucial for producing optically active compounds with specific biological activities. Recent advancements in asymmetric catalysis have enabled chemists to achieve high enantiomeric excess (ee) values, paving the way for applications in chiral resolution and asymmetric drug design.

In conclusion, (3-chlorophenyl)(2-isopropoxyphenyl)methanamine (CAS No. 1540419-78-0) stands out as a versatile organic compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and environmental assessments, positions it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific innovation and industrial progress.